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This guide provides an objective comparison of common soil phosphorus (P) testing methods
following the application of ammophos (monoammonium phosphate - MAP, or diammonium
phosphate - DAP). The effectiveness of these tests is crucial for optimizing fertilizer use,
ensuring crop productivity, and minimizing environmental impact. This document synthesizes
findings from various studies to offer a comprehensive overview, supported by experimental
data and detailed protocols.

Principles of Soil Phosphorus Testing

Soil phosphorus tests are designed to estimate the portion of total soil P that is available to
plants. The most widely used methods involve chemical extractants that mimic the action of
plant roots in solubilizing P from soil particles. The choice of an appropriate test largely
depends on soil properties, particularly soil pH.[1]

e Bray-1 P Test: This method uses a solution of hydrochloric acid and ammonium fluoride and
is generally recommended for acidic to neutral soils (pH < 7.0).[1] The fluoride ions in the
extractant are effective at displacing adsorbed phosphate from aluminum and iron
compounds.

e Olsen P Test: This test employs a sodium bicarbonate solution at a pH of 8.5 and is the
preferred method for neutral to alkaline soils (pH > 7.0), especially those containing calcium
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carbonates.[1] The bicarbonate ions reduce the concentration of calcium in the solution,
which in turn dissolves calcium-bound phosphorus.

e Mehlich-3 P Test: Developed as a "universal" extractant, this method uses a combination of
acids, salts, and a chelating agent.[2] It is intended to be effective across a wide range of soil
pH levels and can be used to determine the availability of other nutrients simultaneously.

Comparative Performance After Ammophos
Application

Ammophos fertilizers, such as MAP and DAP, are highly water-soluble and readily release
phosphate ions into the soil solution. The subsequent reactions of these ions with soil
constituents influence the accuracy of different soil P tests.

A study on various agricultural soils in Kansas investigated the correlation of Bray P1, Olsen P,
and Mehlich-3 (determined by both colorimetric and ICP methods) with corn grain yield.[3] For
non-calcareous soils, the Bray P1 and Mehlich-3 tests were highly correlated.[3] However, the
correlation between Bray P1 and Olsen P was weaker.[3] The Mehlich-3 ICP procedure
generally showed a higher correlation with corn grain yield compared to the other methods.[3]

Another study evaluating various phosphate fertilizers, including DAP, on wheat demonstrated
that the application of phosphatic fertilizers significantly increased soil P levels.[4][5] While this
study did not directly compare the soil testing methods, it highlights the significant impact of
ammophos application on soil P dynamics, which these tests aim to measure.

Research on 50 agricultural soils from Central Europe provided Pearson correlation coefficients
between 14 different soil P extraction methods and various plant yield parameters for spring
wheat.[6] This comprehensive study demonstrated that different extraction methods have
varying degrees of correlation with different yield components. For instance, several methods,
including Olsen, Mehlich-3, and Bray Il, showed significant correlations with the number of ears
per square meter.[6]

Quantitative Data Summary

The following tables summarize the correlation data from a study on corn, comparing the
performance of Bray P1, Olsen P, and Mehlich-3 P tests in non-calcareous soils.
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Table 1: Correlation (R?) Between Different Soil P Tests in Non-Calcareous Soils[3]

Soil Test Comparison R? Value
Bray P1 vs. Mehlich-3 (Colorimetric) 0.90
Bray P1 vs. Mehlich-3 (ICP) 0.92
Bray P1 vs. Olsen P 0.80

Table 2: Correlation of Soil P Tests with Corn Grain Yield[3]

Soil Test Method Best-Fit Model
Bray P1 Mitcherlich
Olsen P Mitcherlich
Mehlich-3 (Colorimetric) Mitcherlich
Mehlich-3 (ICP) Mitcherlich

Note: While the study identified the best-fit model, specific correlation coefficients for yield were
not presented in a simple tabular format in the abstract.

Experimental Protocols

The following sections detail generalized experimental protocols for conducting a cross-
validation study of soil phosphorus tests after ammophos application, based on methodologies
reported in the cited literature.[3][4][7]

Field Experiment Protocol

A field experiment to compare the efficacy of different phosphate fertilizers on crop yield and
soil nutrient status would typically follow a randomized complete block design.[4][7]

o Site Selection and Preparation: Select a field with known soil characteristics (e.g., pH, initial
P status, texture). The field should be prepared according to standard agricultural practices
for the chosen crop.
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o Treatment Application:
o Establish experimental plots of a defined size.

o Apply different rates of ammophos fertilizer (e.g., DAP or MAP) to the plots. A control plot
with no P application should be included. A typical application rate might be 84 kg P20s
per hectare.[5]

o Incorporate the fertilizer into the soil to a specified depth.

o Crop Management: Sow the selected crop (e.g., wheat or corn) at a standard seeding rate.
Manage the crop throughout the growing season with uniform irrigation, nitrogen and
potassium fertilization, and pest control across all plots.

e Soil Sampling:
o Collect composite soil samples from each plot at different growth stages and post-harvest.
o Samples are typically taken from the top 0-15 cm of sail.
o Air-dry the soil samples and sieve them through a 2-mm sieve.
e Soil Analysis:
o Analyze the soil samples for available P using the Bray-1, Olsen, and Mehlich-3 methods.
o Measure other relevant soil properties such as pH, organic matter, and texture.
e Plant Tissue Analysis and Yield Measurement:
o At maturity, harvest the crop from a defined area within each plot.
o Determine the grain yield and total biomass.

o Analyze plant tissue samples (e.g., grain and straw) for P concentration to determine total
P uptake.

 Statistical Analysis:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b1173432?utm_src=pdf-body
https://www.teiee.net/Field-Experiment-to-Evaluate-the-Phosphate-Fertilizers-Effect-on-Wheat-Morphological,214102,0,2.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Perform correlation and regression analysis to determine the relationship between the soil
test P values from each method and crop yield and P uptake.

o Calculate correlation coefficients (r) and coefficients of determination (R?) to assess the
strength of the relationships.

Laboratory Protocol: Soil P Extraction

The following are the general steps for the three common P extraction methods:
Bray-1 P Extraction:[2]
e Weigh a specific amount of air-dried soil (e.g., 2.5 g) into an extraction flask.

e Add a defined volume of the Bray-1 extracting solution (0.025 M HCI in 0.03 M NH4F) at a
specific soil-to-solution ratio (e.g., 1:10).[2]

o Shake the suspension for a specified time (e.g., 5 minutes).[2]
« Filter the suspension to obtain a clear extract.
o Determine the phosphorus concentration in the extract, typically using a colorimetric method.

Olsen P Extraction:[2]

Weigh a specific amount of air-dried soil into an extraction flask.

Add a defined volume of the Olsen extracting solution (0.5 M NaHCOs at pH 8.5) at a
specific soil-to-solution ratio (e.g., 1:20).[2]

Shake the suspension for a specified time (e.g., 30 minutes).[2]

Filter the suspension.

Determine the phosphorus concentration in the extract.

Mehlich-3 P Extraction:[2]

o Weigh a specific amount of air-dried soil into an extraction flask.
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o Add a defined volume of the Mehlich-3 extracting solution (a mixture of acetic acid,
ammonium nitrate, ammonium fluoride, nitric acid, and EDTA) at a specific soil-to-solution
ratio (e.g., 1:10).[2]

o Shake the suspension for a specified time (e.g., 5 minutes).[2]
« Filter the suspension.

o Determine the phosphorus concentration in the extract, which can be done via colorimetry or
Inductively Coupled Plasma (ICP) spectrometry.

Visualizations
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Caption: Experimental workflow for cross-validating soil P tests.
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Caption: Logical relationships in soil P dynamics and testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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